Cas no 896310-33-1 (Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl)-)

• Product Name: Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl)-
• CAS No: 896310-33-1
• MF: C₁₉H₁₇FN₂O₅S₂
• MW: 436.477085828781
• CID: 6420694
• PubChem ID: 22584601
• Update Time: 2025-07-16

Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• AKOS001583956
• CCG-195840
• AKOS021719251
• N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• N1-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• F2569-0481
• MFCD06734456
• 896310-33-1
• Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl)-

• Inchi： 1S/C19H17FN2O5S2/c20-13-5-7-15(8-6-13)29(25,26)17(16-4-1-9-27-16)12-22-19(24)18(23)21-11-14-3-2-10-28-14/h1-10,17H,11-12H2,(H,21,23)(H,22,24)
• InChI Key： PCTSYLXKWLTAIZ-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1=CC=CO1)(=O)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 436.05629216g/mol
• Monoisotopic Mass: 436.05629216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• pka: 11.41±0.46(Predicted)

Additional information on Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl)-

Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl) and Its Emerging Applications in Chemical Biology

Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl), represented by the CAS number 896310-33-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound, characterized by its intricate molecular architecture, integrates multiple pharmacophoric elements that make it a valuable scaffold for the development of novel therapeutic agents. The presence of a sulfonyl group at the 4-fluorophenyl moiety, combined with furanyl and thienyl substituents, endows the molecule with enhanced binding affinity and selectivity towards biological targets.

The sulfonyl group in Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl), plays a pivotal role in modulating its pharmacological properties. Sulfonyl groups are well-known for their ability to engage in hydrogen bonding interactions with biological receptors, thereby enhancing the compound's binding affinity. This feature has been exploited in the design of various pharmaceuticals, where sulfonyl-containing molecules exhibit potent activity against a range of diseases. The 4-fluorophenyl moiety further contributes to the compound's bioactivity by influencing electronic and steric properties, which can be critical for receptor recognition.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl) and its biological targets. These studies have revealed that the furanyl and thienyl substituents contribute to the compound's overall pharmacokinetic profile by influencing solubility, metabolic stability, and distribution within biological systems. Such insights have guided the optimization of analogues with improved pharmacological profiles, making this compound an attractive candidate for further development.

In the realm of drug discovery, Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl) has been explored as a potential lead compound for treating various pathological conditions. Preliminary studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, suggesting its utility in therapeutic applications such as inflammation, pain management, and neurodegenerative disorders. The biological activities attributed to this compound are largely influenced by its structural features, which allow it to interact selectively with target proteins and enzymes.

The synthesis of Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl) involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Similarly, the incorporation of furanyl and thienyl groups provides additional spatial and electronic features that contribute to the compound's bioactivity. These synthetic strategies have been refined over recent years, enabling the efficient production of high-purity batches suitable for preclinical studies.

One of the most compelling aspects of Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl), is its potential as a tool compound for exploring novel therapeutic mechanisms. Researchers are leveraging this molecule to investigate how specific structural modifications affect biological outcomes, providing valuable insights into drug design principles. The interdisciplinary approach combining synthetic chemistry, computational biology, and pharmacology has been instrumental in uncovering new avenues for therapeutic intervention.

The pharmacokinetic properties of Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl), have been carefully evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for clinical translation. The balance between bioavailability and metabolic stability is crucial for developing drugs with sustained therapeutic effects. The structural features of this compound appear to contribute positively to these parameters.

As research continues to evolve, Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(2-thienylmethyl), is expected to play an increasingly significant role in drug discovery programs. Its unique combination of structural complexity and biological activity makes it a versatile scaffold for developing novel therapeutics. The ongoing exploration of its pharmacological properties will likely lead to new insights into disease mechanisms and innovative treatment strategies.

The development of high-throughput screening (HTS) platforms has accelerated the identification of promising compounds like Ethanediamide, N1-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-(thienylmethyl). These technologies enable researchers to rapidly assess large libraries of compounds for their biological activity against various targets. The integration of HTS with advanced computational methods has streamlined the process of identifying lead compounds for further optimization.

In conclusion, Ethanediamamide derivatives represent a fascinating area of research with significant implications for therapeutic development. The structural complexity and diverse functional groups present in compounds like Ethanediamide provide multiple opportunities for modulating biological activity through rational drug design. As our understanding of molecular interactions continues to advance，so too will our ability to harness these compounds for treating human diseases.